N-[2-(4-chlorophenyl)ethyl]-3-(1-{[methyl(phenyl)carbamoyl]methyl}-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl)propanamide

• IUPAC Name: N-[2-(4-chlorophenyl)ethyl]-3-[1-[2-(N-methylanilino)-2-oxoethyl]-2,4-dioxo-4a,7a-dihydrothieno[3,2-d]pyrimidin-3-yl]propanamide
• InChI: InChI=1S/C26H27ClN4O4S/c1-29(20-5-3-2-4-6-20)23(33)17-31-21-13-16-36-24(21)25(34)30(26(31)35)15-12-22(32)28-14-11-18-7-9-19(27)10-8-18/h2-10,13,16,21,24H,11-12,14-15,17H2,1H3,(H,28,32)
• InChI Key: KAYMQZZYVVTLKN-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)C(=O)CN2C3C=CSC3C(=O)N(C2=O)CCC(=O)NCCC4=CC=C(C=C4)Cl
• Molecular Formula: C26H27ClN4O4S
• Molecular Weight: 527.0 g/mol

Description

N-[2-(4-chlorophenyl)ethyl]-3-(1-{[methyl(phenyl)carbamoyl]methyl}-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl)propanamide is a useful research compound. Its molecular formula is C26H25ClN4O4S and its molecular weight is 525.02. The purity is usually 95%.
BenchChem offers high-quality N-[2-(4-chlorophenyl)ethyl]-3-(1-{[methyl(phenyl)carbamoyl]methyl}-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[2-(4-chlorophenyl)ethyl]-3-(1-{[methyl(phenyl)carbamoyl]methyl}-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural and Optical Properties

Research by Hussain et al. (2020) on thiopyrimidine derivatives has highlighted their significance in nonlinear optics (NLO) fields due to promising applications in medicine and NLO. The study focused on the electronic, linear, and nonlinear optical exploration of these derivatives, revealing their considerable NLO character and potential for optoelectronic applications (Hussain et al., 2020).

Antimicrobial and Anti-inflammatory Properties

A study by Tolba et al. (2018) on new thienopyrimidine derivatives as antimicrobial and anti-inflammatory agents revealed that modifying the thieno[2,3-d]pyrimidine heterocyclic ring enhances its antibacterial, antifungal, and antiinflammatory activities. This suggests the potential of these compounds in developing new bioactive agents with multiple biological activities (Tolba et al., 2018).

Anticancer Activity

Another study on N-{2-[(2-chlorothieno[3,2-d]pyrimidin-4-yl)amino]ethyl}-3-methoxybenzamide reported marked inhibition against various human cancer cell lines, displaying promising anticancer activity. The compound's structure was determined, and its antiproliferative activity was evaluated, indicating potential applications in cancer research (Huang et al., 2020).